5-[(E)-2-(4-bromophenyl)vinyl]benzene-1,3-diol
5-[(E)-2-(4-bromophenyl)vinyl]benzene-1,3-diol
4’-bromo-Resveratrol is a potent inhibitor of the deacetylases sirtuin 1 (SIRT1) and 3 (SIRT3). It is a brominated derivative of resveratrol, a polyphenol found in red wine, which activates SIRT1 and inhibits SIRT3. The use of 4’-bromo-resveratrol in an SIRT3 crystal binding study revealed two compound binding sites which, combined with homology modeling, suggested that the second site may account for the paradoxical activation of SIRT1 by unmodified resveratrol.
Brand Name:
Vulcanchem
CAS No.:
1224713-90-9
VCID:
VC21021387
InChI:
InChI=1S/C14H11BrO2/c15-12-5-3-10(4-6-12)1-2-11-7-13(16)9-14(17)8-11/h1-9,16-17H/b2-1+
SMILES:
C1=CC(=CC=C1C=CC2=CC(=CC(=C2)O)O)Br
Molecular Formula:
C14H11BrO2
Molecular Weight:
291.14 g/mol
5-[(E)-2-(4-bromophenyl)vinyl]benzene-1,3-diol
CAS No.: 1224713-90-9
Cat. No.: VC21021387
Molecular Formula: C14H11BrO2
Molecular Weight: 291.14 g/mol
* For research use only. Not for human or veterinary use.
![5-[(E)-2-(4-bromophenyl)vinyl]benzene-1,3-diol - 1224713-90-9](/images/no_structure.jpg)
Specification
| Description | 4’-bromo-Resveratrol is a potent inhibitor of the deacetylases sirtuin 1 (SIRT1) and 3 (SIRT3). It is a brominated derivative of resveratrol, a polyphenol found in red wine, which activates SIRT1 and inhibits SIRT3. The use of 4’-bromo-resveratrol in an SIRT3 crystal binding study revealed two compound binding sites which, combined with homology modeling, suggested that the second site may account for the paradoxical activation of SIRT1 by unmodified resveratrol. |
|---|---|
| CAS No. | 1224713-90-9 |
| Molecular Formula | C14H11BrO2 |
| Molecular Weight | 291.14 g/mol |
| IUPAC Name | 5-[(E)-2-(4-bromophenyl)ethenyl]benzene-1,3-diol |
| Standard InChI | InChI=1S/C14H11BrO2/c15-12-5-3-10(4-6-12)1-2-11-7-13(16)9-14(17)8-11/h1-9,16-17H/b2-1+ |
| Standard InChI Key | NCJVLKFAQIWASE-OWOJBTEDSA-N |
| Isomeric SMILES | C1=CC(=CC=C1/C=C/C2=CC(=CC(=C2)O)O)Br |
| SMILES | C1=CC(=CC=C1C=CC2=CC(=CC(=C2)O)O)Br |
| Canonical SMILES | C1=CC(=CC=C1C=CC2=CC(=CC(=C2)O)O)Br |
| Appearance | Assay:≥98%A crystalline solid |
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